Cas no 1401-58-7 (N-Demethylloine)

N-Demethylloine structure
N-Demethylloine structure
Product Name:N-Demethylloine
CAS No:1401-58-7
MF:C7H12N2O
MW:140.182981491089
CID:2730463
PubChem ID:361058
Update Time:2024-03-02

N-Demethylloine Chemical and Physical Properties

Names and Identifiers

    • hexahydro-1H-1,6-epoxypyrrolizin-7-amine
    • 2,4-Methano-4H-furo[3,2-b]pyrrol-3-amine, hexahydro-
    • DTXSID30930705
    • N-Demethylloine
    • 1401-58-7
    • AKOS006363171
    • Norloline
    • Temuline
    • 4839-19-4
    • SCHEMBL14887038
    • NSC623832
    • Inchi: 1S/C7H12N2O/c8-6-5-3-9-2-1-4(10-5)7(6)9/h4-7H,1-3,8H2
    • InChI Key: SOFXQTNEGHNRMN-UHFFFAOYSA-N
    • SMILES: O1C2CN3CCC1C3C2N

Computed Properties

  • Exact Mass: 140.094963011g/mol
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 38.5Ų
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